Cas no 14803-21-5 (3-Pentene-2-thione,4-hydroxy-)

• Product Name: 3-Pentene-2-thione,4-hydroxy-
• CAS No: 14803-21-5
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 120652
• PubChem ID: 5463420
• Update Time: 2025-04-18

3-Pentene-2-thione,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pentene-2-thione,4-hydroxy-
• 3-Pentene-2-thione, 4-hydroxy- (7CI,8CI,9CI)
• (Z)-4-Hydroxy-3-penten-2-thione
• 3-Penten-2-one,4-mercapto-(7ci,8ci,9ci)
• (Z)-4-Mercapto-3-penten-2-one
• 4-mercaptopent-3-en-2-one
• (Z)-CH3C(=S)CH=C(OH)CH3
• 4394-98-3
• 14803-21-5
• (Z)-CH3C=(SH)CHC(=O)CH3
• SCHEMBL881147
• 73059-87-7
• 65581-04-6
• (Z)-4-sulfanylpent-3-en-2-one

• Inchi： 1S/C5H8OS/c1-4(6)3-5(2)7/h3,7H,1-2H3/b5-3-
• InChI Key： VGSRLNPOIBVYCM-HYXAFXHYSA-N
• SMILES： S/C(/C)=C\C(C)=O

Computed Properties

• Exact Mass: 116.02964
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 20.23